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Compound of Interest

Compound Name: CP-409092 hydrochloride

Cat. No.: B2645161 Get Quote

This guide will provide a detailed overview of Dorzagliatin, including its mechanism of action,

and compare its performance with other relevant glucokinase activators and standard-of-care

treatments for type 2 diabetes.

Mechanism of Action and Signaling Pathway
Glucokinase (GK) plays a crucial role in glucose homeostasis by acting as a glucose sensor in

pancreatic β-cells and regulating glucose metabolism in the liver.[2] In individuals with type 2

diabetes, the function of glucokinase is often impaired. Glucokinase activators (GKAs) like

Dorzagliatin are small molecules that bind to an allosteric site on the GK enzyme, inducing a

conformational change that increases its affinity for glucose and enhances its catalytic activity.

[1]

Dorzagliatin is a dual-acting GKA, meaning it targets glucokinase in both the pancreas and the

liver.

In the Pancreas: By activating GK in β-cells, Dorzagliatin lowers the threshold for glucose-

stimulated insulin secretion, thereby improving the β-cell response to glucose levels.

In the Liver: Activation of hepatic GK by Dorzagliatin enhances glucose uptake and

conversion to glycogen, and suppresses glucose production, contributing to lower blood

glucose levels.
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A key feature of newer generation GKAs like Dorzagliatin is their improved safety profile,

particularly a lower risk of hypoglycemia compared to earlier GKAs.[2] This is attributed to a

more physiological mode of action that preserves the glucose-dependent regulation of GK.

Below is a diagram illustrating the signaling pathway of Dorzagliatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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